Cas no 1804517-27-8 (Ethyl 3,4-difluoro-5-nitrophenylacetate)
1804517-27-8 structure
Product Name:Ethyl 3,4-difluoro-5-nitrophenylacetate
CAS No:1804517-27-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4706388
Update Time:2023-08-15
Ethyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3,4-difluoro-5-nitrophenylacetate
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- Inchi: 1S/C10H9F2NO4/c1-2-17-9(14)5-6-3-7(11)10(12)8(4-6)13(15)16/h3-4H,2,5H2,1H3
- InChI Key: XYMVBBSCAJLNHT-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 295
- Topological Polar Surface Area: 72.1
Ethyl 3,4-difluoro-5-nitrophenylacetate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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